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Compound of Interest

Compound Name: Serotonin adipinate

Cat. No.: B1681638 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Serotonin, a critical neurotransmitter, is often formulated as a salt to enhance its

stability and modify its physicochemical properties. This document provides a comprehensive

technical overview of the synthesis and characterization of serotonin adipinate, a salt formed

between serotonin and adipic acid.[1] Serotonin adipate has been utilized in medical

formulations and its crystal structure has been a subject of study.[1][2] This guide details a

plausible synthetic protocol, outlines methods for structural and physicochemical

characterization, and presents illustrative data in a structured format for clarity. The

methodologies and workflows are visualized to provide an accessible reference for researchers

in pharmaceutical development and chemical synthesis.

Introduction
Serotonin (5-hydroxytryptamine) is a monoamine neurotransmitter with profound implications in

a vast range of physiological and psychological processes. Due to its inherent instability,

particularly in solution, serotonin is frequently prepared and administered as a salt. The choice

of the counter-ion is critical as it can significantly influence properties such as solubility,

stability, hygroscopicity, and bioavailability.

Adipic acid is a six-carbon, non-toxic, dicarboxylic acid. Its salt with serotonin, serotonin
adipinate (C₁₀H₁₃N₂O⁺·C₆H₉O₄⁻), offers the potential for a stable, crystalline solid form of the

active pharmaceutical ingredient.[2] The dicarboxylic nature of adipic acid allows for the

formation of a salt where the protonated primary amine of serotonin is ionically bonded to a
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deprotonated carboxylate group of the adipate monoanion. This guide provides a detailed

methodology for the synthesis and comprehensive characterization of this salt.

Synthesis of Serotonin Adipinate
The synthesis of serotonin adipinate is achieved through a straightforward acid-base reaction

between serotonin (typically as a free base or a more common salt like the hydrochloride) and

adipic acid in an appropriate solvent system. The following protocol describes a representative

procedure.

Synthesis Reaction Pathway
The reaction involves the protonation of the primary amine group of serotonin by one of the

carboxylic acid groups of adipic acid.
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Serotonin + Adipic Acid

Serotonin Adipinate

Solvent (e.g., Ethanol)
Room Temperature
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Synthesis Stage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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